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Compound of Interest

3-(4-Chlorophenyl)-5-(3-

Compound Name:
methoxyphenyl)-1H-pyrazole

Cat. No.: B11808252

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]1[7][8][9]

This compound belongs to the 1,3,5-trisubstituted pyrazole family (where N1 is unsubstituted
hydrogen), a scaffold renowned for its pharmacological versatility.
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Property

Specification

Systematic Name

3-(4-Chlorophenyl)-5-(3-methoxyphenyl)-1H-

pyrazole

Not Widely Indexed (Research Grade / Make-

CAS Number
on-Demand)
Molecular Formula C16H13CIN20
Molecular Weight 284.74 g/mol
SMILES COclccec(cl)c2ec([nH]n2)c3ccc(Cl)ce3
Appearance Off-white to pale yellow solid (Crystalline)

Predicted LogP

~4.2 + 0.4 (Lipophilic)

H-Bond Donors

1 (NH)

H-Bond Acceptors

2 (N, O)

Tautomerism

Exists in equilibrium as 3-(4-Cl)-5-(3-OMe) and
5-(4-Cl)-3-(3-OMe) forms in solution.[1]

Structural Significance

The 3,5-diarylpyrazole core mimics the cis-stilbene geometry but is locked in a rigid
heterocyclic ring. The para-chloro substituent provides metabolic stability and lipophilicity, while
the meta-methoxy group serves as a hydrogen bond acceptor and a handle for further
derivatization (e.g., demethylation to a phenol).

Synthesis Protocol: The Claisen-Schmidt /
Hydrazine Route

The most robust synthetic pathway for this scaffold involves a two-step sequence: (1) Claisen-
Schmidt condensation to form a chalcone intermediate, followed by (2) cyclocondensation with
hydrazine hydrate.

Step 1: Chalcone Formation (Aldol Condensation)
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Reaction: 4-Chloroacetophenone + 3-Methoxybenzaldehyde

Chalcone Mechanism: Base-catalyzed aldol condensation followed by dehydration.

e Reagents: 4-Chloroacetophenone (1.0 eq), 3-Methoxybenzaldehyde (1.0 eq), NaOH (40%
aq), Ethanol.

e Protocol:

o Dissolve 4-chloroacetophenone (10 mmol) and 3-methoxybenzaldehyde (10 mmol) in
Ethanol (20 mL).

o Add NaOH solution (5 mL) dropwise at 0-5°C with vigorous stirring.

o Allow the mixture to warm to room temperature and stir for 4-6 hours. A precipitate (the
chalcone) will form.

o Workup: Pour into ice-cold water, filter the solid, wash with cold water/ethanol (9:1), and
recrystallize from ethanol.

[¢]

Intermediate ID: 1-(4-Chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one.
Step 2: Pyrazole Cyclization
Reaction: Chalcone + Hydrazine Hydrate

Pyrazoline

Pyrazole Mechanism: Michael addition of hydrazine to the enone, followed by cyclization and
oxidation.

» Reagents: Chalcone (from Step 1), Hydrazine Hydrate (excess, 3-5 eq), Acetic Acid or
Ethanol/lodine (for oxidation).

e Protocol:
o Dissolve the chalcone (5 mmol) in Ethanol (15 mL).

o Add Hydrazine Hydrate (15 mmol).
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o Reflux for 6-8 hours. (Note: This typically yields the pyrazoline intermediate).

o Oxidation (Crucial Step): To ensure full aromatization to the pyrazole, add a catalytic
amount of lodine (I2) or use DMSO/I2 system and reflux for an additional 2 hours.

o Workup: Cool, pour into sodium thiosulfate solution (to quench iodine), extract with Ethyl
Acetate, dry over NazSOa, and concentrate.

o Purification: Column chromatography (Hexane:EtOAc gradient).

Synthesis Pathway Diagram[5][10]

NaOH, EtOH

4-Chloroacetophenone

NH2NH2-H20 Oxidation
Reflux 12 or DMSO; > TARGET:

3-(4-Chlorophenyl)-5-(3-methoxyphenyl)-1H-pyrazole

Chalcone Intermediate Pyrazoline
(1-(4-Cl)-3-(3-OMe)-prop-2-en-1-one) = (Dihydro-1H-pyrazole)

3-Methoxybenzaldehyde

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway from commercially available precursors to the target

pyrazole.

Characterization & Validation

To validate the synthesis, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-des or CDCl3[2]
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Chemical Shift (3)

Multiplicity

Integration Assignment

NH (Pyrazole N1) -

13.0-13.5 Broad Singlet 1H
Exchangeable
Ar-H (4-Chlorophenyl,
78-7.9 Doublet 2H
ortho)
Ar-H (4-Chlorophenyl,
74-75 Doublet 2H
meta)
) Ar-H (3-
73-74 Multiplet 1H
Methoxyphenyl, C5)
Ar-H (3-
72-73 Multiplet 2H Methoxyphenyl, C2,
C6)
) Pyrazole C4-H
6.9-7.0 Singlet 1H L
(Characteristic Signal)
) Ar-H (3-
6.8-6.9 Multiplet 1H
Methoxyphenyl, C4)
. -OCHs (Methoxy
3.80-3.85 Singlet 3H

Group)

Mass Spectrometry (LC-MS)

¢ lonization: ESI+

e Expected Mass:

o [M+H]*: 285.08 (3>Cl isotope)

o [M+H+2]*: 287.08 (3’Cl isotope)

 |sotope Pattern: Distinctive 3:1 ratio for the Chlorine atom confirms the presence of the

halogen.
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Biological Potential & Applications[2][5][7][10]

The 3,5-diarylpyrazole scaffold is a privileged structure in medicinal chemistry. This specific
analog (4-ClI / 3-OMe) is relevant for:

e COX-2 Inhibition:

o The 1,5-diarylpyrazole motif is the core of Celecoxib. While Celecoxib has a sulfonamide
group, the 3-(4-chlorophenyl)-5-aryl pattern retains significant COX-2 selectivity by fitting
into the hydrophobic pocket of the enzyme.

o Mechanism: The bulky 3,5-substitution prevents entry into the narrower COX-1 channel.
o Anticancer Activity (EGFR/VEGFR):

o Pyrazoles act as ATP-competitive inhibitors. The 3-methoxy group can mimic the
interaction of the quinazoline ring ether oxygen seen in drugs like Gefitinib.

e Antimicrobial Agents:

o Electron-withdrawing groups (like 4-Cl) on the phenyl ring typically enhance antibacterial
potency against Gram-positive strains (S. aureus).

Safety & Handling (MSDS Highlights)
 Signal Word:WARNING

e Hazard Statements:

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

H411: Toxic to aquatic life with long-lasting effects (due to the chlorophenyl moiety).

[e]
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» PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation
of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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